3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-(4-methoxy-3-nitrophenyl)-1-phenylpyrazole-4-carbonitrile
• InChI: InChI=1S/C17H12N4O3/c1-24-16-8-7-12(9-15(16)21(22)23)17-13(10-18)11-20(19-17)14-5-3-2-4-6-14/h2-9,11H,1H3
• InChI Key: LLVDPUZWILVYMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2C#N)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H12N4O3
• Molecular Weight: 320.30 g/mol

Description

3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carbonitrile, also known as MNPC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNPC is a heterocyclic compound that contains a pyrazole ring, a phenyl ring, and a cyano group. In

Scientific Research Applications

Corrosion Inhibition

Pyranopyrazole derivatives, including those with methoxyphenyl groups, have shown significant effectiveness as corrosion inhibitors for metals in acidic environments. Their application has been demonstrated in protecting mild steel against corrosion in HCl solutions, with their efficiency improving with increasing concentration. These inhibitors adhere to the metal surface following Langmuir adsorption isotherm principles, offering a protective layer against corrosion (Yadav et al., 2016).

Optical and Electronic Materials

Certain 2-pyrazoline derivatives exhibit unique physical properties, such as fluorescence and non-linear optical behaviors, by altering the substituents on the phenyl ring. These materials have potential applications in creating versatile optical devices, with specific derivatives showing liquid crystalline behavior, indicating their use in advanced material science (Barberá et al., 1998).

Antimicrobial Activity

Schiff bases derived from pyrazole-4-carboxaldehydes, which share a structural motif with the target compound, have been synthesized and tested for antimicrobial activity. These studies found that certain derivatives exhibit significant activity, suggesting potential applications in developing new antimicrobial agents (Puthran et al., 2019).

Structural and Electronic Analysis

The synthesis and structural analysis of related pyrazole derivatives have been conducted to understand their molecular geometry, vibrational frequencies, and electronic properties through experimental and computational methods. Such studies aid in the development of compounds with tailored properties for specific applications (Al‐Azmi & Shalaby, 2018).

Antirheumatic Potential

Research on naphtho[1,2-b]pyran-3-carbonitriles, which are chemically related, has explored their potential as antiproliferative and anti-inflammatory agents, indicating the possible medicinal applications of structurally similar compounds (Colin William Smith et al., 1995).